molecular formula C23H25N3O3 B2508497 N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-phenyl-1H-pyrazole-5-carboxamide CAS No. 1319162-90-7

N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-phenyl-1H-pyrazole-5-carboxamide

Cat. No.: B2508497
CAS No.: 1319162-90-7
M. Wt: 391.471
InChI Key: PAECAXXQIUIHJQ-UHFFFAOYSA-N
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Description

N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-phenyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.471. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Characterization This compound and its derivatives are synthesized through various chemical reactions. For example, Hassan et al. (2014) detail the synthesis and characterization of related 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, demonstrating their potential in cytotoxic applications against Ehrlich Ascites Carcinoma cells (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014). Similarly, the structural and spectral characterization of novel pyrazole derivatives highlights the importance of molecular architecture in determining their properties and potential applications (K. Kumara et al., 2018).

Biological Activities and Applications The compound's derivatives exhibit a range of biological activities. For instance, microwave-assisted synthesis of tetrazolyl pyrazole amides demonstrates bactericidal, pesticidal, herbicidal, and antimicrobial activities, showcasing their versatility in various fields (Jun Hu et al., 2011). Additionally, the synthesis and antibacterial activity of novel oxadiazoles derived from the compound underline its potential in creating effective antimicrobial agents (А. А. Aghekyan et al., 2020).

Material Science and Chemistry In material science, the compound's derivatives have been explored for their corrosion inhibition properties, demonstrating significant efficacy in protecting mild steel in hydrochloric acid solution, a crucial aspect of industrial maintenance (M. Yadav et al., 2015). Moreover, its use in the synthesis of complex molecules like CCR5 antagonists illustrates its role in developing new pharmaceutical agents with potential therapeutic applications (T. Ikemoto et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . If in eyes, rinse cautiously with water for several minutes .

Properties

IUPAC Name

N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-3-phenyl-1H-pyrazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N3O3/c1-28-19-9-7-18(8-10-19)23(11-13-29-14-12-23)16-24-22(27)21-15-20(25-26-21)17-5-3-2-4-6-17/h2-10,15H,11-14,16H2,1H3,(H,24,27)(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PAECAXXQIUIHJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)C3=CC(=NN3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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